2-(2,4-dioxo-1,3-thiazolidin-5-ylidene)-N-(3-hydroxyphenyl)acetamide

• Molecular Formula: C11H8N2O4S
• Molecular Weight: 264.26 g/mol
• SMILES: C1=CC(=CC(=C1)O)NC(=O)C=C2C(=O)NC(=O)S2
• InChI: InChI=1S/C11H8N2O4S/c14-7-3-1-2-6(4-7)12-9(15)5-8-10(16)13-11(17)18-8/h1-5,14H,(H,12,15)(H,13,16,17)/b8-5-
• InChIKey: LNNAUULOSPUWQC-YVMONPNESA-N

2-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)-N-(3-hydroxyphenyl)acetamide: Chemical Identity and Class Baseline for Procurement Evaluation

2-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)-N-(3-hydroxyphenyl)acetamide is a synthetic, 5-arylidene-substituted 2,4-thiazolidinedione (TZD) derivative. Its core scaffold is characteristic of a broad class of compounds historically explored for PPARγ agonism, yet the 5-ylidene motif distinguishes it from the saturated clinical glitazones. This compound is structurally adjacent to the 2-hydroxy isomer, which has been identified as a highly selective inhibitor of Aldo-Keto Reductase 1C3 (AKR1C3). [1] The presence of a meta-hydroxyphenyl and an exocyclic double bond suggests a distinct electrophilic character that differentiates it from its fully saturated analogs, potentially influencing target engagement and selectivity profiles relevant to medicinal chemistry sourcing decisions. [2]

Chemical Class 5-arylidene-thiazolidinedione derivative

Key Features meta‑hydroxyphenyl; exocyclic C5 double bond

Differentiation Not a saturated glitazone; potential electrophile

Reported Context Isomer‑dependent AKR1C3 selectivity

• [1] Brenda Enzymes Database. Literature Summary for EC 1.1.1.213. 2-(2,4-dioxo-1,3-thiazolidin-5-yl)-N-(2-hydroxyphenyl)acetamide. View Source
• [2] Trotsko, N., Kosikowska, U., Paneth, A., Wujec, M., & Malm, A. (2018). Synthesis and antibacterial activity of new (2,4-dioxothiazolidin-5-yl/ylidene)acetic acid derivatives with thiazolidine-2,4-dione, rhodanine and 2-thiohydantoin moieties. Saudi Pharmaceutical Journal, 26(4), 568-577. View Source

Why 2-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)-N-(3-hydroxyphenyl)acetamide Cannot Be Replaced by a Generic TZD Analog

In the 2,4-thiazolidinedione class, minor positional isomerism can cause a functional collapse in target selectivity. Evidence from the closely related 2-hydroxy isomer shows that moving the hydroxyl group from the para- to the ortho- position on the phenylacetamide ring results in a >1000-fold selectivity switch for AKR1C3 over AKR1C2. [1] Extending this logic, the 3-hydroxyarylidine variant presents a unique Michael acceptor system absent in the saturated 'glitazone' drugs like pioglitazone. Generic substitution with a common PPARγ agonist or a bulk TZD building block would introduce a completely different reactivity profile and receptor preference, making direct procurement replacement inadvisable without documented target-specific validation. [2]

Hydroxyl Position Isomerism

Moving the hydroxy group from ortho to meta may switch AKR1C3 isoform selectivity completely; the 2‑OH isomer shows approx. 1000‑fold selectivity, a threshold the 3‑OH analog may not retain.

Saturated TZD vs. 5‑Ylidene

Saturated TZD analogs (e.g., CAS 308294‑46‑4) lack the exocyclic double bond and the associated Michael acceptor reactivity. Substitution with a saturated form removes covalent binding potential and may alter target‑residence time.

• [1] Brenda Enzymes Database. Literature Summary for EC 1.1.1.213. 2-(2,4-dioxo-1,3-thiazolidin-5-yl)-N-(2-hydroxyphenyl)acetamide. View Source
• [2] Patent: Aldo-keto reductase subfamily 1c3 (akr1c3) inhibitors. US20130231356A1. View Source

Quantitative Differentiation Guide for 2-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)-N-(3-hydroxyphenyl)acetamide Against Closest Analogs

AKR1C3 Selectivity: A Critical Isomer-Dependent Difference

The most critical and quantifiable differentiation driver for the 3-hydroxyphenyl series stems from the isomer-dependence of AKR1C3 inhibition. The ortho-hydroxy isomer (2-hydroxyphenyl) displays profound selectivity for AKR1C3 over AKR1C2, reported as approximately 1000-fold. [1] By class-level inference, the meta-hydroxy (3-hydroxyphenyl) substitution pattern will alter the H-bonding network within the SP binding pocket of AKR1C3, as the tyrosine and histidine residues that stabilize the ortho-hydroxy group are not spatially optimized for a meta-OH donor. No evidence currently suggests the 3-hydroxy isomer retains this selectivity, and it may instead exhibit a flipped isoform preference. This establishes a clear, position-dependent performance threshold that procurement specifications must examine.

AKR1C3 Selectivity

Class‑level inference

Target (3‑OH)

Unknown; predicted to differ significantly based on H‑bond vector

vs

2‑OH Isomer

Approx. 1000‑fold selective for AKR1C3 over AKR1C2

Isomer‑selectivity validation required

Position‑dependent H‑bonding network; AKR1C2 preference may flip.

Evidence Dimension	Isoform Selectivity Ratio (AKR1C3 vs AKR1C2)
Target Compound Data	Not determined; predicted to differ significantly from the 2-hydroxy isomer based on H-bond vector analysis.
Comparator Or Baseline	2-(2,4-dioxo-1,3-thiazolidin-5-yl)-N-(2-hydroxyphenyl)acetamide: Approx. 1000-fold selective for AKR1C3 over AKR1C2 [1]
Quantified Difference	>1000-fold selectivity for the 2-OH isomer vs. unknown for the 3-OH analog; a functional consequence of position isomerism.
Conditions	Inhibition of recombinant human AKR1C isoforms; diaphorase-based fluorescence assay. [1]

Why This Matters

For any medicinal chemistry program targeting AKR1C3-driven cancers, the exact substitution pattern is the primary determinant of success; sourcing the wrong isomer will invalidate biological hypotheses.

• [1] Brenda Enzymes Database. Literature Summary for EC 1.1.1.213. 2-(2,4-dioxo-1,3-thiazolidin-5-yl)-N-(2-hydroxyphenyl)acetamide. View Source

Electrophilicity and Covalent Binding Potential vs. Saturated TZD Analogs

The 5-ylidene substituent introduces an α,β-unsaturated carbonyl-like system, making the compound a potential Michael acceptor. This is absent in the saturated 2,4-dioxo-1,3-thiazolidin-5-yl analog. While glutathionylation or cysteine trapping data for the target compound is not publicly available, related 5-arylidene-TZD derivatives have been shown to covalently modify active-site cysteines in enzymes like JSP-1, with SAR studies confirming that saturation of the double bond abolishes inhibitory activity. [1] A direct comparability benchmark: the saturated analog 5-(2,4-dioxothiazolidin-5-yl)-N-(3-hydroxyphenyl)acetamide (CAS 308294-46-4) will lack this covalent trapping ability, leading to a reversible-only binding mode.

Covalent Binding Potential

Cross‑study comparable

5‑Ylidene (Target)

Predicted electrophilic; exocyclic double bond conjugates with 4‑oxo group

vs

Saturated Analog

Fully saturated at C5; no Michael acceptor capacity

Supports covalent tool compound selection

JSP‑1 inhibition by related arylidenes is lost upon hydrogenation.

Evidence Dimension	Covalent binding potential (Michael acceptor reactivity)
Target Compound Data	Predicted electrophilic; exocyclic double bond at C5 conjugates with the 4-oxo group.
Comparator Or Baseline	2-(2,4-dioxothiazolidin-5-yl)-N-(3-hydroxyphenyl)acetamide (CAS 308294-46-4): fully saturated at C5, no Michael acceptor capacity.
Quantified Difference	Present (ylidene) vs. absent (saturated); no quantitative IC50 shift available, but functional inactivation of JSP-1 by similar 5-arylidene analogs is lost upon hydrogenation. [1]
Conditions	JSP-1 phosphatase inhibition assay; covalent warhead studies on rhodanine/arylidene-TZD scaffolds. [1]

Why This Matters

Covalent inhibition often translates to prolonged pharmacodynamics and efficacy against drug-resistant mutants; the choice between the ylidene and the saturated form dictates the binding kinetics and residence time.

• [1] Cutshall, N. S., O'Day, C., & Prezhdo, M. (2005). Rhodanine derivatives as inhibitors of JSP-1. Bioorganic & Medicinal Chemistry Letters, 15(14), 3374-3379. View Source

Antioxidant Capacity Classification in a DPPH Radical Scavenging Model

A structurally analogous series of 2-(2,4-dioxothiazolidin-5-ylidene)-acetamides (bearing various heterocyclic substituents) has been evaluated for antioxidant activity via DPPH radical scavenging. The lead compound of that series, 2-(2,4-dioxothiazolidin-5-ylidene)-N-(5-mercapto-[1,3,4]thiadiazol-2-yl)acetamide, achieved 88.9% radical scavenging with an IC50 of 43.1 μM, which is comparable to the reference antioxidant ascorbic acid (92.7% inhibition, IC50 50.5 μM). [1] The target compound retains the same core ylidene-acetamide pharmacophore but replaces the thiadiazole with a 3-hydroxyphenyl group. This provides a conservative benchmark for expected antioxidant performance when lab-scale testing is designed.

Antioxidant Capacity

Class‑level inference

Scaffold Benchmark

IC50 43.1 μM (thiadiazole‑analog)

ref

Ascorbic Acid

IC50 50.5 μM (DPPH assay)

Supports antioxidant screening baseline

3‑OH DPPH potency remains unreported; scaffold provides upper bound.

Evidence Dimension	Free radical scavenging activity (DPPH)
Target Compound Data	Not experimentally reported; expected to be in the high-μM range based on scaffold baseline.
Comparator Or Baseline	2-(2,4-dioxothiazolidin-5-ylidene)-N-(5-mercapto-[1,3,4]thiadiazol-2-yl)acetamide: IC50 = 43.1 μM; ascorbic acid: IC50 = 50.5 μM. [1]
Quantified Difference	Scaffold benchmark IC50: 43.1 μM for the most active analog; target compound potency is unknown.
Conditions	In vitro DPPH radical scavenging assay; spectrophotometric measurement of absorbance decrease at 517 nm. [1]

Why This Matters

In screening cascades where oxidative stress modulation is a go/no-go decision, the scaffold's inherent antioxidant ceiling matters; the 3-hydroxyphenyl substituent is expected to donate a hydrogen atom more readily than heteroaryl-substituted analogs.

• [1] Matiichuk, Y., Horak, Y., Chaban, T., et al. (2022). Synthesis and antioxidant properties of novel 2-(2,4-dioxothiazolidin-5-ylidene)-acetamides containing 1,3,4-thia/oxadiazole moieties. Biointerface Research in Applied Chemistry, 12(5), 6710-6722. View Source

Prioritized Application Scenarios for 2-(2,4-Dioxo-1,3-thiazolidin-5-ylidene)-N-(3-hydroxyphenyl)acetamide Based on Quantitative Evidence

Isomer-Specific Probe for AKR1C3 Structure-Activity Relationship Studies

Given the 1000-fold selectivity window documented for the 2-hydroxy isomer, the 3-hydroxy variant is a necessary tool for exploring the hydrogen-bonding geometry of the SP pocket. Researchers mapping AKR1C3 inhibitor selectivity should procure this compound to establish the strict position-dependence of the hydroxyl group on isoform discrimination. [1]

Covalent Warhead Library Member for Serine Hydrolase and Phosphatase Screening

The 5-ylidene electrophile makes this compound suitable for inclusion in targeted covalent inhibitor libraries against enzymes with active-site cysteine or serine residues. It can serve as a reversible/irreversible probe benchmarked against saturated TZD controls like pioglitazone or CAS 308294-46-4. [2]

Scaffold Expansion in Antioxidant TZD-Acetamide Hybrid Programs

The DPPH benchmark established by the thiadiazole analog (IC50 43.1 μM) provides a quantitative reference point for programs designing TZD-acetamide hybrids as neuroprotective or anti-inflammatory agents. The 3-hydroxyphenyl group introduces an additional labile H-atom source absent in heteroaryl-substituted versions. [3]

Negative Control for 2-Hydroxyphenyl-Based AKR1C3 Inhibitors in Cell-Based Assays

In projects where the 2-hydroxyphenyl TZD is used as a chemical probe for AKR1C3-driven hormone biosynthesis (prostate/breast cancer models), the 3-hydroxyphenyl isomer serves as a critical matched-pair negative control to confirm target engagement specificity. [1]

Application

Selection Property

Validation Focus

AKR1C3 isomer‑selectivity mapping

Hydroxyl position‑dependent selectivity

Isoform discrimination in SP pocket

Covalent inhibitor library screening

5‑ylidene electrophile reactivity

Binding kinetics vs saturated TZD controls

Antioxidant TZD‑acetamide hybrid research

3‑hydroxyphenyl H‑donor capacity

DPPH scavenging benchmark (class‑level)

AKR1C3 target engagement verification

Matched‑pair isomer control

Specificity confirmation in cell‑based models

• [1] Brenda Enzymes Database. Literature Summary for EC 1.1.1.213. 2-(2,4-dioxo-1,3-thiazolidin-5-yl)-N-(2-hydroxyphenyl)acetamide. View Source
• [2] Cutshall, N. S., O'Day, C., & Prezhdo, M. (2005). Rhodanine derivatives as inhibitors of JSP-1. Bioorganic & Medicinal Chemistry Letters, 15(14), 3374-3379. View Source
• [3] Matiichuk, Y., Horak, Y., Chaban, T., et al. (2022). Synthesis and antioxidant properties of novel 2-(2,4-dioxothiazolidin-5-ylidene)-acetamides containing 1,3,4-thia/oxadiazole moieties. Biointerface Research in Applied Chemistry, 12(5), 6710-6722. View Source